Dimethyl (4S)-4-Methyl-(2-oxooctyl)phosphonate-d3
Overview
Description
Dimethyl (4S)-4-Methyl-(2-oxooctyl)phosphonate-d3, also known as DMOOP-d3, is a deuterated analog of DMOOP, which is a phosphonate ester of a fatty acid. DMOOP-d3 is widely used in scientific research for its unique properties and applications.
Scientific Research Applications
Electrolyte Solvent for Lithium Batteries
Dimethyl methyl phosphonate (DMMP), a compound similar to Dimethyl (4S)-4-Methyl-(2-oxooctyl)phosphonate-d3, has been evaluated as a non-flammable solvent for lithium batteries. Its properties, such as non-flammability, solvency of lithium salts, and appropriate liquidus properties, make it a potential candidate for high-performance, non-flammable lithium batteries (Feng et al., 2008).
Chemical Synthesis and Reactions
The reaction of dimethyl 2-methyl- and dimethyl 2-phenyl-4-oxo-4H-chromen-3-yl-phosphonate with amines has been studied, leading to the discovery of novel cyclic phosphonic analogues of chromone. This highlights its potential use in organic synthesis and the development of new chemical compounds (Elż & Slawomir, 1999).
Synthesis of Antimicrobial Agents
Research has demonstrated the synthesis of dimethyl phosphonates with potential antifungal properties, indicating its use in the development of new antimicrobial agents. This application is significant in the pharmaceutical and health sector (Budzisz et al., 2001).
Application in Polymer Chemistry
The RAFT polymerization of dimethyl(methacryloyloxy)methyl phosphonate (MAPC1) and its derivative has been explored. This research opens up new opportunities for the creation of phosphorus-based materials with potential applications in various industries, including materials science (Canniccioni et al., 2013).
properties
CAS RN |
1329642-51-4 |
|---|---|
Molecular Formula |
C11H23O4P |
Molecular Weight |
253.293 |
IUPAC Name |
(4S)-1-dimethoxyphosphoryl-4-(trideuteriomethyl)octan-2-one |
InChI |
InChI=1S/C11H23O4P/c1-5-6-7-10(2)8-11(12)9-16(13,14-3)15-4/h10H,5-9H2,1-4H3/t10-/m0/s1/i2D3 |
InChI Key |
OGGRBKUQRPKXIC-XBKOTWQMSA-N |
SMILES |
CCCCC(C)CC(=O)CP(=O)(OC)OC |
synonyms |
(S)-(4-Methyl-2-oxooctyl)phosphonic Acid Dimethyl Ester-d3; [(4S)-4-Methyl-2-oxooctyl]phosphonic Acid Dimethyl Ester-d3; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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